Cas no 1350720-14-7 (N-2-(Methylamino)ethylacetamide Hydrochloride)

• Product Name: N-2-(Methylamino)ethylacetamide Hydrochloride
• CAS No: 1350720-14-7
• CID: 1237465
• PubChem ID: 75480326
• Update Time: 2025-10-29

N-2-(Methylamino)ethylacetamide Hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-2-(Methylamino)ethylacetamide Hydrochloride

Additional information on N-2-(Methylamino)ethylacetamide Hydrochloride

N-2-(Methylamino)ethylacetamide Hydrochloride (CAS No. 1350720-14-7): An Overview of Its Properties and Applications

N-2-(Methylamino)ethylacetamide Hydrochloride (CAS No. 1350720-14-7) is a versatile compound with significant applications in the fields of chemistry, biology, and pharmacology. This compound, also known as Methylaminoethylacetamide Hydrochloride, is a derivative of acetamide and has gained attention for its potential therapeutic properties and use in various research studies.

The chemical structure of N-2-(Methylamino)ethylacetamide Hydrochloride consists of an acetamide group attached to an ethylamine chain, which is further substituted with a methyl group. The presence of the hydrochloride salt form enhances its solubility in water, making it suitable for various biological and pharmaceutical applications. The compound's molecular formula is C6H13NO2·HCl, and its molecular weight is approximately 163.63 g/mol.

In recent years, N-2-(Methylamino)ethylacetamide Hydrochloride has been extensively studied for its potential as a modulator of neurotransmitter systems. Research has shown that this compound can interact with specific receptors in the central nervous system (CNS), potentially influencing neurotransmitter release and receptor activity. These interactions have led to its evaluation as a candidate for treating various neurological disorders, including depression, anxiety, and neurodegenerative diseases.

One of the key areas of research involving N-2-(Methylamino)ethylacetamide Hydrochloride is its role in modulating the serotonin system. Serotonin is a crucial neurotransmitter involved in regulating mood, sleep, and appetite. Studies have demonstrated that N-2-(Methylamino)ethylacetamide Hydrochloride can enhance serotonin release and prolong its action at synaptic sites. This property makes it a promising candidate for developing new antidepressant and anxiolytic drugs.

Beyond its potential therapeutic applications, N-2-(Methylamino)ethylacetamide Hydrochloride has also been utilized in various biochemical assays and research protocols. Its ability to interact with specific receptors and modulate neurotransmitter systems makes it a valuable tool for studying the mechanisms underlying neurological disorders. Researchers often use this compound to investigate the effects of different receptor agonists and antagonists on cellular signaling pathways.

In addition to its biological applications, N-2-(Methylamino)ethylacetamide Hydrochloride has been explored for its use in synthetic chemistry. The compound serves as a building block for synthesizing more complex molecules with diverse functionalities. Its reactive amine group allows for the introduction of various substituents, enabling the creation of novel compounds with tailored properties. This versatility makes it an attractive starting material for drug discovery and development programs.

The safety profile of N-2-(Methylamino)ethylacetamide Hydrochloride has also been extensively evaluated. Preclinical studies have shown that it exhibits low toxicity at therapeutic doses, making it a safe candidate for further clinical development. However, as with any new chemical entity, ongoing safety assessments are essential to ensure its long-term safety and efficacy.

In conclusion, N-2-(Methylamino)ethylacetamide Hydrochloride (CAS No. 1350720-14-7) is a multifaceted compound with significant potential in both research and therapeutic applications. Its unique chemical structure and biological properties make it a valuable tool for advancing our understanding of neurotransmitter systems and developing new treatments for neurological disorders. As research in this area continues to evolve, the future prospects for this compound are promising.